Cas no 149968-48-9 (N-[3-(dimethylamino)propyl]docos-13-enamide)

• Product name: N-[3-(dimethylamino)propyl]docos-13-enamide
• CAS No: 149968-48-9
• MF: C₂₇H₅₄N₂O
• MW: 422.730468273163
• CID: 1322273
• PubChem ID: 87989022

N-[3-(dimethylamino)propyl]docos-13-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]docos-13-enamide
• (13Z)-N-[3-(Dimethylamino)propyl]docos-13-enamide
• 13-docosenamide, N-[3-(dimethylamino)propyl]-, (13Z)-
• Erucamidopropyl dimethylamine
• Erucamide propyl dimethyl tertiary amine
• EC 604-714-9
• AOKZLBCDXJYXOK-QXMHVHEDSA-N
• n-erucamidopropyl-n,n-dimethylamine
• 13-Docosenamide, N-(3-(dimethylamino)propyl)-, (13Z)-
• (Z)-N-[3-(dimethylamino)propyl]docos-13-enamide
• SCHEMBL6417641
• (Z)-N-(3-(Dimethylamino)propyl)docos-13-enamide
• 149968-48-9

• Inchi： InChI=1S/C27H54N2O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27(30)28-25-23-26-29(2)3/h11-12H,4-10,13-26H2,1-3H3,(H,28,30)/b12-11-
• InChI Key： AOKZLBCDXJYXOK-QXMHVHEDSA-N
• SMILES： CCCCCCCCC=CCCCCCCCCCCCC(=O)NCCCN(C)C

Computed Properties

• Exact Mass: 422.42392
• Monoisotopic Mass: 422.423614350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 9.6

Experimental Properties

• Density: 0.878
• Boiling Point: 544.1°C at 760 mmHg
• Flash Point: 282.9°C
• Refractive Index: 1.471
• PSA: 32.34
• LogP: 8.49250